Cas no 1309110-44-8 (5-acetyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid)

• Product Name: 5-acetyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid
• CAS No: 1309110-44-8
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 5851074
• PubChem ID: 56703655
• Update Time: 2025-07-20

5-acetyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1309110-44-8
• 5-acetyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid
• EN300-28274271
• BRD-K22811048-001-02-9

• Inchi： 1S/C10H13N3O3/c1-7(14)12-3-2-4-13-8(6-12)5-9(11-13)10(15)16/h5H,2-4,6H2,1H3,(H,15,16)
• InChI Key： DHLSWNNSRABKEE-UHFFFAOYSA-N
• SMILES： O=C(C)N1CC2=CC(C(=O)O)=NN2CCC1

Computed Properties

• Exact Mass: 223.09569129g/mol
• Monoisotopic Mass: 223.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 75.4Ų

Additional information on 5-acetyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid

Comprehensive Overview of 5-acetyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid (CAS No. 1309110-44-8)

The compound 5-acetyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid (CAS No. 1309110-44-8) is a heterocyclic organic molecule featuring a unique fusion of pyrazole and diazepine rings. This structure is of significant interest in medicinal chemistry due to its potential applications in drug discovery and development. The presence of both acetyl and carboxylic acid functional groups enhances its reactivity, making it a versatile intermediate for synthesizing more complex pharmacologically active compounds.

Recent studies have highlighted the growing demand for pyrazolo[1,5-a][1,4]diazepine derivatives in the pharmaceutical industry, particularly in the development of kinase inhibitors and modulators of central nervous system (CNS) targets. Researchers are increasingly focusing on this scaffold due to its ability to interact with biological receptors with high specificity. The 5-acetyl and carboxylic acid moieties further expand its utility in structure-activity relationship (SAR) studies, enabling fine-tuning of molecular properties for optimized therapeutic effects.

In the context of current trends, the scientific community is actively exploring 5-acetyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid as a potential candidate for addressing unmet medical needs in neurodegenerative diseases and inflammatory disorders. Its structural similarity to known bioactive molecules has sparked interest in its potential as a lead compound for novel therapeutics. Computational modeling and high-throughput screening have identified promising interactions with key biological targets, further driving research into this molecule.

The synthesis of CAS No. 1309110-44-8 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have led to more sustainable production methods, aligning with the pharmaceutical industry's growing emphasis on environmentally friendly processes. Analytical characterization techniques such as NMR, HPLC, and mass spectrometry are routinely employed to verify the identity and purity of this compound.

From a commercial perspective, 5-acetyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid has gained attention in the fine chemicals market, with several specialty chemical suppliers now offering it as a research-grade material. Its price and availability fluctuate based on demand from academic institutions and pharmaceutical companies engaged in early-stage drug discovery programs.

Safety considerations for handling this compound follow standard laboratory protocols for organic chemicals. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. Material Safety Data Sheets (MSDS) provide detailed handling instructions for researchers.

The future outlook for CAS No. 1309110-44-8 appears promising, with ongoing research exploring its potential in various therapeutic areas. As the understanding of its pharmacological properties deepens, this compound may emerge as a key building block in the development of next-generation pharmaceutical agents. The scientific literature continues to document new applications and derivatives of this interesting molecular scaffold.

For researchers interested in this compound, several key questions are frequently explored: What are the optimal synthetic routes for 5-acetyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid? How does its structure compare to related compounds in terms of biological activity? What analytical methods are most suitable for characterizing this molecule? These inquiries reflect the growing scientific interest in this specialized chemical entity.

In conclusion, 5-acetyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid represents an important compound at the intersection of organic chemistry and drug discovery. Its unique structural features and potential biological activities make it a subject of ongoing research across multiple disciplines. As scientific understanding progresses, this molecule may contribute significantly to advances in medicinal chemistry and pharmaceutical development.